2-(6-(3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)-5-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-(m-tolyl)acetamide

• IUPAC Name: 2-[6-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-5-methyl-4-oxothieno[2,3-d]pyrimidin-3-yl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C24H18ClN5O3S/c1-13-5-3-8-17(9-13)27-18(31)11-30-12-26-23-19(24(30)32)14(2)20(34-23)22-28-21(29-33-22)15-6-4-7-16(25)10-15/h3-10,12H,11H2,1-2H3,(H,27,31)
• InChI Key: VXIRIGXLMHHZKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CN2C=NC3=C(C2=O)C(=C(S3)C4=NC(=NO4)C5=CC(=CC=C5)Cl)C
• Molecular Formula: C24H18ClN5O3S
• Molecular Weight: 491.9 g/mol

Description

2-(6-(3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)-5-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-(m-tolyl)acetamide is a useful research compound. Its molecular formula is C24H18ClN5O3S and its molecular weight is 491.95. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Spectroscopic and Quantum Mechanical Studies

Research on bioactive benzothiazolinone acetamide analogs, including compounds with structural similarities to the specified chemical, has demonstrated potential applications in dye-sensitized solar cells (DSSCs). These compounds exhibit good light harvesting efficiency and free energy of electron injection, making them suitable as photosensitizers in photovoltaic cells. Additionally, their non-linear optical (NLO) activity has been investigated, suggesting utility in optical materials research. Molecular docking studies have also indicated potential interactions with Cyclooxygenase 1 (COX1), hinting at relevance in biochemical studies of inflammation pathways (Mary et al., 2020).

Antiproliferative Activity

Another study on a related compound, N-{2-[(2-chlorothieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-3-methoxybenzamide, explored its crystal structure and antiproliferative activity against various cancer cell lines, including HT-29, A549, and MKN45. The promising anticancer activity displayed by this compound is supported by DFT, Hirshfeld surface analysis, and molecular docking studies, which could offer insights into the development of new anticancer agents (Huang et al., 2020).

In Vitro Antitumor Evaluation

A study focused on the synthesis and evaluation of 3-(methylthio)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine derivatives, including a compound with notable structural resemblance, demonstrated mild to moderate antitumor activity against the human breast adenocarcinoma cell line MCF7. This research highlights the potential of these derivatives in developing new therapeutic agents for cancer treatment (El-Morsy et al., 2017).